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Compound of Interest

Compound Name: trisodium nitride

Cat. No.: B576712

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Trisodium nitride (NasN) is an extremely hazardous, highly reactive, and unstable
compound. These protocols are intended for experienced researchers in controlled laboratory
settings. A thorough understanding of the material's properties and adherence to all institutional
and governmental safety regulations is mandatory before handling this substance.

Introduction

Trisodium nitride is a binary ionic nitride of sodium with the chemical formula NasN. Itis a
highly reactive and unstable compound, primarily used in specialized research applications as
a strong reducing agent and as a precursor for the synthesis of other nitrogen-containing
compounds.[1][2] Due to its inherent instability and hazardous nature, strict handling and
storage protocols are essential to ensure the safety of laboratory personnel and the integrity of
the research.

Chemical and Physical Properties

Trisodium nitride is a crystalline solid at room temperature.[2] It is known to be highly
sensitive to heat, moisture, and air.

Table 1: Physical and Chemical Properties of Trisodium Nitride

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b576712?utm_src=pdf-interest
https://www.benchchem.com/product/b576712?utm_src=pdf-body
https://www.benchchem.com/product/b576712?utm_src=pdf-body
https://www.lookchem.com/casno12136-83-3.html
https://www.guidechem.com/encyclopedia/trisodium-nitride-dic402100.html
https://www.benchchem.com/product/b576712?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/trisodium-nitride-dic402100.html
https://www.benchchem.com/product/b576712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Source
Chemical Formula NNas [11[3]
Molecular Weight 82.976 g/mol [1]
Appearance White to pale solid [41[5]
N 87 °C (decomposes into its
Decomposition Temperature [2]
elements)

o Violently reacts with water;

Reactivity [1114]

highly flammable in air

Safety and Hazard Information

Trisodium nitride presents multiple significant hazards that must be carefully managed.

Table 2: Hazard Summary for Trisodium Nitride
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Hazard

Description

Mitigation Measures

Extreme Reactivity with Water

Reacts violently with water and
moisture to produce toxic
ammonia gas (NHs).[1][4][5]

Handle in a dry, inert
atmosphere (e.g., argon or
nitrogen). Avoid all contact with
water and humid

environments.

Pyrophoricity

Can spontaneously ignite in
air.[1]

Handle and store under an

inert atmosphere.

Explosive Decomposition

Decomposes explosively upon
warming.[2] It is a very heat-

sensitive explosive.[2]

Store at low temperatures.
Avoid heating and sources of

ignition.

Toxicity of Decomposition

Products

When heated to
decomposition, it emits very
toxic fumes of Na20 and NOXx.

[2] Reaction with water

releases toxic ammonia gas.[1]

[4]115]

All handling must be
performed in a well-ventilated

fume hood or glovebox.

Handling Protocols

All' handling of trisodium nitride must be conducted by trained personnel in a controlled

environment.

4.1 Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before any handling. The

following PPE is mandatory:

o Eye Protection: Chemical safety goggles and a face shield.

e Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene). Check for

compatibility and breakthrough times.

o Body Protection: Flame-retardant lab coat and protective clothing.
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o Respiratory Protection: In case of potential exposure to dust or decomposition products, a
NIOSH-approved respirator with appropriate cartridges should be used.

4.2 Experimental Workflow for Handling Trisodium Nitride

The following workflow outlines the critical steps for safely handling trisodium nitride in a

research setting.
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Figure 1: Experimental Workflow for Handling Trisodium Nitride

Click to download full resolution via product page

Caption: A flowchart illustrating the necessary steps for the safe handling of trisodium nitride.
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4.3 Detailed Methodologies
e Preparation of Inert Atmosphere:

o Use a glovebox with an atmosphere of dry argon or nitrogen. The oxygen and moisture
levels should be maintained below 1 ppm.

o Alternatively, use Schlenk line techniques with high-purity inert gas.
o Transfer and Weighing:

o Allow the storage container of trisodium nitride to equilibrate to the ambient temperature
of the inert atmosphere before opening to prevent condensation.

o Use non-sparking tools for transfer.

o Weigh the required amount of trisodium nitride in a pre-tared, dry container within the
inert atmosphere.

e Reaction Setup:

o All reactions involving trisodium nitride should be conducted in oven-dried glassware
under a positive pressure of inert gas.

o Solvents used must be rigorously dried and deoxygenated.
e Quenching and Disposal:

o Excess trisodium nitride must be quenched carefully. A suggested method is the slow
addition of a less reactive alcohol (e.g., isopropanol or tert-butanol) at a low temperature
(e.g., -78 °C) under an inert atmosphere.

o The quenched material and any contaminated waste should be disposed of as hazardous
waste in accordance with institutional and governmental regulations.

Storage Protocols
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Proper storage of trisodium nitride is crucial to maintain its stability and prevent hazardous
situations.

5.1 Storage Conditions

Table 3: Recommended Storage Conditions for Trisodium Nitride

Parameter Recommendation Rationale

Under a dry, inert atmosphere Prevents reaction with air and

Atmosphere ) )

(e.g., Argon, Nitrogen). moisture.[5]

Store at low temperatures Minimizes the risk of thermal
Temperature _ N

(e.g., in a freezer). decomposition.[2]

) Tightly sealed, airtight Prevents exposure to air and

Container i ]

container. moisture.[5]

) ) Store away from water, acids, ] )
Incompatible Materials ) ] To prevent violent reactions.
and combustible materials.

5.2 Logical Relationship for Safe Storage

The following diagram illustrates the logical dependencies for ensuring the safe storage of
trisodium nitride.

Separation from

Inert Atmosphere Low Temperature Airtight Container .
Incompatibles

Figure 2: Logical Dependencies for Safe Storage

Click to download full resolution via product page

Caption: Key requirements for the safe storage of trisodium nitride.
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Emergency Procedures

6.1 Spills

Evacuate the area immediately.

If the spill is outside of an inert atmosphere, do not attempt to clean it up with water or any
combustible materials.

Cover the spill with a dry, inert powder such as sand or sodium carbonate.

Collect the mixture using non-sparking tools and place it in a sealed container for disposal.

6.2 Fire

In case of fire, use a Class D fire extinguisher (for combustible metals).

DO NOT USE WATER, CARBON DIOXIDE, OR HALON EXTINGUISHERS.

6.3 First Aid

Inhalation: Move the person to fresh air. Seek immediate medical attention.

Skin Contact: Brush off any solid material. Rinse the affected area with copious amounts of
water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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